Cas no 145947-94-0 (1-[4-(trifluoromethyl)pyridin-2-yl]ethanone)

• Product Name: 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone
• CAS No: 145947-94-0
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 1315999
• PubChem ID: 10330130
• Update Time: 2025-06-09

1-[4-(trifluoromethyl)pyridin-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone
• AKOS006302510
• 2-acetyl-4-trifluoromethylpyridine
• 1-[4-(TRIFLUOROMETHYL)PYRIDIN-2-YL]ETHAN-1-ONE
• ETHANONE, 1-[4-(TRIFLUOROMETHYL)-2-PYRIDINYL]-
• AB60231
• SureCN8563867
• 4-trifluoromethyl-2-acetylpyridine
• AKOS006302510; 2-acetyl-4-trifluoromethylpyridine; 1-[4-(TRIFLUOROMETHYL)PYRIDIN-2-YL]ETHAN-1-ONE; ETHANONE, 1-[4-(TRIFLUOROMETHYL)-2-PYRIDINYL]-; AB60231; SureCN8563867; 4-trifluoromethyl-2-acetylpyridine;
• AC-29111
• SCHEMBL8563867
• D83948
• EN300-7426903
• 145947-94-0
• MFCD10697682
• BS-15409
• 1-(4-(trifluoromethyl)pyridin-2-yl)ethanone
• DB-092931
• CS-0155073

• MDL： MFCD10697682
• Inchi： 1S/C8H6F3NO/c1-5(13)7-4-6(2-3-12-7)8(9,10)11/h2-4H,1H3
• InChI Key： PCXNGQCPUYARKI-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(C)=O)C=1)(F)F

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone

Comprehensive Overview of 1-[4-(Trifluoromethyl)pyridin-2-yl]ethanone (CAS No. 145947-94-0)

1-[4-(Trifluoromethyl)pyridin-2-yl]ethanone, with the CAS number 145947-94-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a trifluoromethyl group enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone synthesis, applications, and safety data, reflecting its growing importance in modern chemistry.

The compound’s unique structure, featuring a pyridine ring substituted with a trifluoromethyl group and an acetyl moiety, contributes to its broad utility. In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing bioactive molecules and advanced materials. Users frequently inquire about 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone suppliers, pricing trends, and regulatory status, highlighting its commercial relevance. Additionally, its potential applications in catalysis and organic electronics have sparked interest among scientists exploring sustainable technologies.

From a synthetic perspective, 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone is typically prepared through Friedel-Crafts acylation or cross-coupling reactions. These methods are widely discussed in academic forums, with queries like how to synthesize 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone being common. The compound’s physicochemical properties, such as its melting point, solubility, and spectral data, are critical for quality control and formulation studies. Analytical techniques like NMR spectroscopy and HPLC are often employed to characterize its purity, a topic frequently searched by quality assurance professionals.

In the context of drug discovery, 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone serves as a key building block for heterocyclic compounds with potential therapeutic effects. Recent studies have explored its derivatives for antimicrobial and anti-inflammatory activities, aligning with the global focus on infectious disease research. Searches related to pyridine-based drug candidates and trifluoromethyl group benefits underscore the compound’s relevance in addressing unmet medical needs. Moreover, its role in agrochemical formulations, particularly in pesticide development, has been a subject of industry reports and patent filings.

Environmental and green chemistry considerations are also pivotal when discussing 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone. Questions like is 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone biodegradable or eco-friendly synthesis routes reflect the growing emphasis on sustainable practices. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste and energy consumption during its production. These efforts resonate with the broader push toward green manufacturing in the chemical industry.

In summary, 1-[4-(trifluoromethyl)pyridin-2-yl]ethanone (CAS No. 145947-94-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its synthesis, properties, and potential uses continue to be areas of active research, driven by both scientific curiosity and industrial demand. By addressing common queries and integrating contemporary trends, this overview aims to provide a holistic understanding of this valuable chemical entity.